Cas no 2361635-00-7 (3-[1-[(2-Methylpropan-2-yl)oxycarbonylamino]cyclobutyl]prop-2-ynoic acid)

• Product Name: 3-[1-[(2-Methylpropan-2-yl)oxycarbonylamino]cyclobutyl]prop-2-ynoic acid
• CAS No: 2361635-00-7
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 6174275
• PubChem ID: 139026335
• Update Time: 2025-10-23

3-[1-[(2-Methylpropan-2-yl)oxycarbonylamino]cyclobutyl]prop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2361635-00-7
• 3-[1-[(2-Methylpropan-2-yl)oxycarbonylamino]cyclobutyl]prop-2-ynoic acid
• 3-(1-{[(tert-butoxy)carbonyl]amino}cyclobutyl)prop-2-ynoic acid
• EN300-7433942
• Z3769084732

• Inchi： 1S/C12H17NO4/c1-11(2,3)17-10(16)13-12(6-4-7-12)8-5-9(14)15/h4,6-7H2,1-3H3,(H,13,16)(H,14,15)
• InChI Key： AUIAYUMMEZFIIT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(C#CC(=O)O)CCC1)=O

Computed Properties

• Exact Mass: 239.11575802g/mol
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-[1-[(2-Methylpropan-2-yl)oxycarbonylamino]cyclobutyl]prop-2-ynoic acid

Research Brief on 3-[1-[(2-Methylpropan-2-yl)oxycarbonylamino]cyclobutyl]prop-2-ynoic acid (CAS: 2361635-00-7)

The compound 3-[1-[(2-Methylpropan-2-yl)oxycarbonylamino]cyclobutyl]prop-2-ynoic acid (CAS: 2361635-00-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of this compound as a versatile intermediate in the synthesis of novel bioactive molecules. Its cyclobutyl and propynoic acid moieties make it an attractive scaffold for the development of small-molecule inhibitors targeting various enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of covalent inhibitors for kinases involved in inflammatory pathways.

One of the key advancements in the understanding of this compound is its application in PROTAC (Proteolysis Targeting Chimeras) technology. Researchers have successfully incorporated 3-[1-[(2-Methylpropan-2-yl)oxycarbonylamino]cyclobutyl]prop-2-ynoic acid into bifunctional molecules that selectively degrade disease-relevant proteins. This approach has shown promise in preclinical models of cancer and neurodegenerative diseases.

From a synthetic chemistry perspective, recent work has focused on optimizing the preparation of this compound to improve yield and purity. A 2024 paper in Organic Letters described a novel catalytic method for its synthesis, which reduces the number of steps and minimizes the use of hazardous reagents. This advancement is expected to facilitate broader adoption of the compound in medicinal chemistry campaigns.

In terms of biological evaluation, the compound has demonstrated interesting pharmacokinetic properties, including good membrane permeability and metabolic stability. These characteristics make it particularly valuable for the development of orally bioavailable drugs. Ongoing research is exploring its potential as a building block for next-generation therapeutics targeting protein-protein interactions.

Looking forward, the unique chemical features of 3-[1-[(2-Methylpropan-2-yl)oxycarbonylamino]cyclobutyl]prop-2-ynoic acid position it as a valuable tool in chemical biology and drug discovery. Future research directions may include expanding its applications in targeted protein degradation and exploring its potential in other therapeutic areas such as infectious diseases and autoimmune disorders.